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Compound of Interest

Compound Name: 4'-O-Methylbavachalcone

Cat. No.: B15567359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources and isolation

methodologies for 4'-O-Methylbavachalcone, a prenylated chalcone of significant interest for

its potential pharmacological activities. This document details the primary botanical source,

quantitative data on its occurrence, and a step-by-step experimental protocol for its extraction

and purification.

Natural Sources of 4'-O-Methylbavachalcone
The principal and most well-documented natural source of 4'-O-Methylbavachalcone is the

seeds of Psoralea corylifolia L., a plant belonging to the Fabaceae family.[1][2] This herb has a

long history of use in traditional medicine, and its seeds are known to contain a variety of

bioactive compounds. 4'-O-Methylbavachalcone is also referred to in some literature as O-

Methylbroussochalcone B, and has been successfully isolated from this plant.[3]

While other related chalcones, such as broussochalcone A and broussochalcone B, have been

isolated from the paper mulberry tree, Broussonetia papyrifera, the explicit confirmation of 4'-O-
Methylbavachalcone from this source is not definitively established in the current body of

scientific literature.[4][5][6] Therefore, Psoralea corylifolia remains the most reliable and

referenced natural source for this compound.
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The yield of 4'-O-Methylbavachalcone from natural sources can vary depending on the

geographical origin of the plant material, harvesting time, and the extraction and purification

methods employed. The following table summarizes the quantitative data obtained from a

specific study on the isolation of 4'-O-Methylbavachalcone from the seeds of Psoralea

corylifolia.

Plant Material
Starting
Amount of
Plant Material

Isolated 4'-O-
Methylbavacha
lcone

Yield (% w/w) Reference

Dried seeds of

Psoralea

corylifolia

1 kg 31 mg 0.0031% [1][2]

Experimental Protocols: Isolation of 4'-O-
Methylbavachalcone from Psoralea corylifolia
The following is a detailed protocol for the isolation and purification of 4'-O-
Methylbavachalcone based on a bioactivity-guided fractionation approach.[1][2]

Extraction
Plant Material Preparation: Grind 1 kg of dried seeds of Psoralea corylifolia into a coarse

powder.

Solvent Extraction: Macerate the powdered seeds with 2 liters of ethanol at room

temperature. Repeat this process three times to ensure exhaustive extraction.

Concentration: Combine the ethanol extracts and concentrate them under reduced pressure

using a rotary evaporator to obtain a crude extract. The reported yield of the crude extract is

approximately 87 g.[1]

Liquid-Liquid Partitioning
Initial Partitioning: Partition the crude ethanol extract between n-hexane and water.
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Ethyl Acetate Extraction: Further partition the aqueous layer with ethyl acetate. This step is

crucial for separating compounds based on their polarity. The ethyl acetate extract, which will

contain 4'-O-Methylbavachalcone, is then collected and concentrated. A typical yield for the

ethyl acetate extract is around 59 g.[1]

Chromatographic Purification
Medium-Pressure Liquid Chromatography (MPLC): Subject the concentrated ethyl acetate

extract to MPLC on a silica gel column. Elute the column with a gradient solvent system of n-

hexane-chloroform-methanol to obtain several fractions.

Sephadex LH-20 Column Chromatography: Further purify the fraction containing the target

compound using a Sephadex LH-20 column with methanol as the eluent.

Octadecyl-functionalized Silica (ODS) Column Chromatography: The relevant fractions from

the Sephadex column are then subjected to ODS column chromatography with 80%

methanol as the eluent.

Final Silica Gel Column Chromatography: The final purification step involves silica gel

column chromatography using a gradient of chloroform-ethyl acetate (from 100:1 to 30:1) as

the eluent to yield pure 4'-O-Methylbavachalcone.[1][2]

Visualizing the Isolation Workflow
The following diagram illustrates the key steps in the isolation and purification of 4'-O-
Methylbavachalcone from Psoralea corylifolia.
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Caption: Workflow for the isolation of 4'-O-Methylbavachalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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